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Compound of Interest

Compound Name: MAX-40279

Cat. No.: B10815442 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
This document provides detailed protocols for the in vivo dosing and administration of

Infigratinib (a representative FGFR inhibitor) in mouse models, based on publicly available

preclinical data. These guidelines are intended to assist researchers in designing and

executing studies to evaluate the efficacy and pharmacodynamics of similar tyrosine kinase

inhibitors.

Quantitative Data Summary
The following tables summarize key quantitative data for the in vivo administration of Infigratinib

and other relevant compounds in mice.

Table 1: Infigratinib Dosing and Administration in a Mouse Xenograft Model
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Parameter Value Source

Compound Infigratinib [1]

Mouse Model

UZLX-GIST2, UZLX-GIST9,

GIST48 xenografts in nu/nu

NMRI mice

[1]

Dosing Vehicle

Acetate buffer (pH 4.6) and

Polyethylene glycol 300

(PEG300) (1:1)

[1]

Concentration 6 mg/mL [1]

Route of Administration Oral gavage [1]

Dosage Volume 5 mL/kg

Treatment Initiation
When tumor volume reached

250–300 mm³

Monitoring Frequency
Tumor volume measured three

times per week

Table 2: General Guidelines for Injection/Administration Volumes in Mice

Route of Administration Recommended Volume Source

Intravenous (IV) bolus
1-5 mL/kg (less than 0.2 mL

total)

Intraperitoneal (IP) 2-3 mL

Subcutaneous (SC)
2-3 mL in the scruff, 0.2 mL

inguinal

Intramuscular (IM) ≤50 microliters/site

Oral Gavage 10 mL/kg
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Preparation of Infigratinib Dosing Solution
Objective: To prepare a homogenous solution of Infigratinib suitable for oral administration in

mice.

Materials:

Infigratinib powder

Acetate buffer (pH 4.6)

Polyethylene glycol 300 (PEG300)

Sterile conical tubes

Vortex mixer

Calibrated pipette

Protocol:

Weigh the required amount of Infigratinib powder to achieve a final concentration of 6

mg/mL.

Prepare a 1:1 solution of acetate buffer (pH 4.6) and PEG300.

In a sterile conical tube, add the weighed Infigratinib powder.

Add the acetate buffer and PEG300 solution to the powder.

Vortex the mixture thoroughly until the Infigratinib is completely dissolved and the solution is

clear.

Store the solution according to the manufacturer's recommendations until use.

In Vivo Efficacy Study in a Mouse Xenograft Model
Objective: To evaluate the anti-tumor efficacy of Infigratinib in a mouse xenograft model.
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Materials:

Female adult nu/nu NMRI mice

Human GIST tissue for transplantation (e.g., UZLX-GIST2)

Infigratinib dosing solution (6 mg/mL)

Oral gavage needles

Calipers

Animal balance

Protocol:

Bilaterally transplant human GIST tissue subcutaneously into the flanks of the mice.

Monitor the mice regularly for tumor growth.

Once tumors reach a volume of 250–300 mm³, randomize the mice into treatment and

control groups.

Administer the Infigratinib solution to the treatment group via oral gavage at a dose of 5

mL/kg. The control group should receive the vehicle solution.

Measure the tumor volume using calipers three times per week. Tumor volume can be

calculated using the formula: width × length × height.

Monitor the body weight and overall health of the animals regularly as a measure of safety

and tolerability.

Continue the treatment for the duration specified in the study design.

At the end of the experiment, euthanize the mice and collect the tumors for further analysis

(e.g., Western blotting, immunohistochemistry).
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Caption: Infigratinib inhibits the FGFR signaling pathway.
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Experimental Workflow

In Vivo Efficacy Study Workflow
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Caption: Workflow for an in vivo efficacy study in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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